Cas no 247206-80-0 (3-Iodobenzoylacetonitrile)
3-Iodobenzoylacetonitrile structure
Product Name:3-Iodobenzoylacetonitrile
CAS No:247206-80-0
MF:C9H6INO
MW:271.054514408112
MDL:MFCD04114350
CID:246113
PubChem ID:11623179
Update Time:2025-04-19
3-Iodobenzoylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanenitrile,3-iodo-b-oxo-
- 3-(3-iodophenyl)-3-oxopropanenitrile
- 3-Iodobenzoylacetonitrile
- 2-(3-Iodobenzoyl)acetonitrile
- beta-ketonitrile 5a
- CHEMBL390542
- 247206-80-0
- FT-0604204
- 2-(3-iodobenzoyl)-acetonitrile
- AKOS009254708
- 2-Cyano-3 inverted exclamation mark -iodoacetophenone
- A5066
- BDBM16184
- RFIKLEHQZPGRIM-UHFFFAOYSA-N
- Benzenepropanenitrile, 3-iodo-beta-oxo-
- MFCD04114350
- DTXSID10469624
- CS-0318258
- SCHEMBL3658196
- FD6032
- SY041782
- 2-(3-iodobenzoyl)- acetonitrile
- 3-(3-iodophenyl)-3-oxo-propanenitrile
- AB18114
- Benzenepropanenitrile, 3-iodo-.beta.-oxo-
-
- MDL: MFCD04114350
- Inchi: 1S/C9H6INO/c10-8-3-1-2-7(6-8)9(12)4-5-11/h1-3,6H,4H2
- InChI Key: RFIKLEHQZPGRIM-UHFFFAOYSA-N
- SMILES: IC1=CC=CC(C(CC#N)=O)=C1
Computed Properties
- Exact Mass: 270.94900
- Monoisotopic Mass: 270.94941g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- Density: 1.772
- Boiling Point: 391.2°C at 760 mmHg
- Flash Point: 190.4°C
- Refractive Index: 1.62
- PSA: 40.86000
- LogP: 2.38758
3-Iodobenzoylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019115439-5g |
3-(3-Iodophenyl)-3-oxopropanenitrile |
247206-80-0 | 95% | 5g |
$797.04 | 2023-09-02 | |
| TRC | I689565-25mg |
3-Iodobenzoylacetonitrile |
247206-80-0 | 25mg |
$69.00 | 2023-05-18 | ||
| TRC | I689565-50mg |
3-Iodobenzoylacetonitrile |
247206-80-0 | 50mg |
$98.00 | 2023-05-18 | ||
| TRC | I689565-100mg |
3-Iodobenzoylacetonitrile |
247206-80-0 | 100mg |
$150.00 | 2023-05-18 | ||
| TRC | I689565-250mg |
3-Iodobenzoylacetonitrile |
247206-80-0 | 250mg |
$ 270.00 | 2023-09-07 | ||
| abcr | AB312850- |
3-Iodobenzoylacetonitrile, 95%; . |
247206-80-0 | 95% | €225.40 | 2023-02-04 | ||
| abcr | AB312850-250 mg |
3-Iodobenzoylacetonitrile, 95%; . |
247206-80-0 | 95% | 250mg |
€263.50 | 2023-04-26 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0049-1g |
3-Iodobenzoylacetonitrile |
247206-80-0 | 96% | 1g |
5071.29CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0049-5g |
3-Iodobenzoylacetonitrile |
247206-80-0 | 96% | 5g |
16943.89CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0049-500mg |
3-Iodobenzoylacetonitrile |
247206-80-0 | 96% | 500mg |
2959.67CNY | 2021-05-08 |
3-Iodobenzoylacetonitrile Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
247206-80-0 (3-Iodobenzoylacetonitrile) Related Products
- 898768-06-4(7-(2-Iodophenyl)-7-oxoheptanenitrile)
- 374926-10-0(1-Naphthalenepropanenitrile,4-iodo-b-oxo-)
- 206346-33-0(4-Iodobenzoylacetonitrile)
- 898767-97-0(7-(3-Iodophenyl)-7-oxoheptanenitrile)
- 898784-43-5(2-(4-Cyanophenyl)-4'-iodoacetophenone)
- 898784-37-7(2-(3-Cyanophenyl)-3'-iodoacetophenone)
- 146653-53-4(2-(4-Cyanophenyl)-3'-iodoacetophenone)
- 898784-39-9(2-(3-Cyanophenyl)-4'-iodoacetophenone)
- 31970-26-0(1-(4-Iodophenyl)propan-1-one)
- 158387-19-0(3-(2-Iodophenyl)-3-oxopropanenitrile)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk